N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide

• Molecular Formula: C27H22N2OS
• Molecular Weight: 422.5 g/mol
• IUPAC Name: N-naphthalen-1-yl-N-[(3-phenylsulfanyl-1H-indol-2-yl)methyl]acetamide
• InChI: InChI=1S/C27H22N2OS/c1-19(30)29(26-17-9-11-20-10-5-6-14-22(20)26)18-25-27(31-21-12-3-2-4-13-21)23-15-7-8-16-24(23)28-25/h2-17,28H,18H2,1H3
• InChI Key: MJAAHPJRUORIHK-UHFFFAOYSA-N
• SMILES: CC(=O)N(CC1=C(C2=CC=CC=C2N1)SC3=CC=CC=C3)C4=CC=CC5=CC=CC=C54

Description

N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide, also known as NSC745887, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a small molecule inhibitor that has shown promise in the treatment of various diseases, including cancer and inflammation.

Mechanism of Action

N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide acts as a small molecule inhibitor by binding to the active site of target proteins. It has been shown to inhibit the activity of various enzymes, including histone deacetylases and proteasomes. By inhibiting these enzymes, N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide can regulate various cellular processes, such as gene expression, protein degradation, and cell cycle progression.
Biochemical and Physiological Effects:
N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, while also inhibiting the production of inflammatory cytokines and chemokines. In addition, N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide has been shown to regulate the expression of various genes involved in cellular processes, such as DNA repair, cell cycle progression, and apoptosis.

Advantages and Limitations for Lab Experiments

N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it suitable for high-throughput screening assays. It has also been shown to have good bioavailability and pharmacokinetic properties, making it suitable for in vivo studies. However, N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide also has some limitations, such as its potential toxicity and off-target effects. Therefore, careful dose-response studies and toxicity assays are necessary before using N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide in in vivo studies.

Future Directions

N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide has several potential future directions for scientific research. It can be further studied for its potential use in the treatment of various diseases, such as cancer and inflammation. It can also be used as a tool for studying cellular processes, such as gene expression and protein degradation. In addition, N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide can be modified to improve its potency and selectivity, making it a more effective inhibitor for target proteins. Finally, N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide can be used in combination with other drugs to improve its therapeutic efficacy and reduce potential side effects.

Synthesis Methods

N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide can be synthesized using a multi-step process that involves the reaction of 1-naphthylamine with 3-(phenylsulfanyl)-1H-indole-2-carbaldehyde, followed by reduction and acetylation. The final product is obtained in good yield and high purity, making it suitable for use in scientific research.

Scientific Research Applications

N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide has been extensively studied for its potential applications in scientific research. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. It has also been shown to have anti-inflammatory properties by inhibiting the production of inflammatory cytokines and chemokines. In addition, N-(1-naphthyl)-N-{[3-(phenylsulfanyl)-1H-indol-2-yl]methyl}acetamide has been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.